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Compound of Interest

Compound Name: Merbromin
CAS No.: 15015-80-2
Cat. No.: B10753784
Get Quote
. J

Merbromin, commercially known as Mercurochrome, is an organomercuric disodium salt
compound that was historically used as a topical antiseptic for minor cuts and scrapes.[1] Its
distinct carmine-red color made it easily identifiable when applied.[2] While its use has declined
in many Western countries due to its mercury content, it remains a subject of interest for
researchers studying organometallic compounds and antiseptic agents.[1] This technical guide
provides an in-depth look at the chemical properties, synthesis, and mechanism of action of
merbromin.

Chemical Properties of Merbromin

Merbromin is an iridescent green crystalline compound.[3] The following table summarizes its
key chemical and physical properties.
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Property Value
disodium;[2,7-dibromo-9-(2-

IUPAC Name carboxylatophenyl)-3-oxido-6-oxoxanthen-4-
ylmercury;hydrate[4]

CAS Number 129-16-8[5][6][7]

Molecular Formula

C20HsBr2HgNa20s6[2][5][6]

Molecular Weight 750.66 g/mol [6]

Appearance Iridescent green crystalline solid[3]

Melting Point =300 °CJ[8][9]
- Water: Freely soluble[2], 20 mg/mL at 25 °C[4],
> 50 mg/mL[8] - Ethanol: Practically insoluble[2]
[3], 10 mg/mL at 25 °C[4] - Acetone: Practically

Solubility insoluble[2][3] - Chloroform: Practically
insoluble[2][3] - Ether: Practically insoluble[2][3]
- DMSO: 6.67 mg/mL][8] - Ethylene glycol
monomethyl ether: 9 mg/mL[4]

pH 8.5 - 9.0 (0.5% aqueous solution)[3][8]

Synthesis of Merbromin

The synthesis of merbromin can be achieved through two primary methods. Both pathways

utilize dibromofluorescein as a key precursor.

Method 1: Reaction of Dibromofluorescein with Mercuric Acetate and Sodium Hydroxide

This is the traditional and most cited method for synthesizing merbromin.[1][4]

Experimental Protocol:

A detailed manufacturing process involves the following steps[9][10]:

» Dissolution of Dibromofluorescein: Dissolve 49 g of 2,7-dibromofluorescein in a solution of 8

g of sodium hydroxide in 50 ml of water. Dilute the resulting solution to 200 ml.
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» Precipitation: Add 12.5 ml of glacial acetic acid to the solution while stirring. A homogeneous,
pasty precipitate will form with vigorous stirring.

e Preparation of Mercuric Acetate Solution: Prepare a solution of approximately 22.5 g of
mercuric oxide in 25 ml of glacial acetic acid and 50 ml of water. Once dissolved, dilute this
solution to 100 ml and filter.

o Reaction: Add the filtered mercuric acetate solution to the suspended precipitate from step 2.
Dilute the entire mixture to about 500 ml.

Method 2: Direct Action of Mercuric Acetate on Sodium Dibromofluorescein

An alternative synthesis route involves the direct reaction of mercuric acetate with the sodium
salt of dibromofluorescein.[1][4]

Experimental Protocol:

While a detailed, distinct protocol for this specific method is less commonly cited, it is
understood to be a variation of the primary method, where the sodium salt of
dibromofluorescein is prepared first and then reacted with mercuric acetate.

The following diagram illustrates the general synthesis pathway for merbromin.

Dibromofluorescein

Mercuric Acetate

Sodium Hydroxide

Click to download full resolution via product page

Caption: Synthesis of Merbromin from its primary reactants.
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Mechanism of Action

Merbromin's antiseptic properties are primarily attributed to the presence of mercury.[11] The
mechanism involves the disruption of microbial cellular processes.

+ Release of Mercury lons: When applied to a wound, merbromin releases mercury ions.[12]

o Enzyme Inactivation: These mercury ions have a high affinity for and bind to the thiol groups
(-SH) in proteins and enzymes within microbial cells.[11]

o Disruption of Metabolism: This binding leads to the inactivation of essential enzymes,
thereby disrupting the microorganism's metabolism and replication, which ultimately prevents

their growth and proliferation.[11][12]

The bromine atoms in the molecule are also thought to contribute to the overall antimicrobial
activity.[11][13]

The following diagram illustrates the proposed mechanism of action for merbromin.
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Caption: Mechanism of merbromin's antimicrobial action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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